Cas no 2228478-03-1 (2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine
• CAS No: 2228478-03-1
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 6059145
• PubChem ID: 165964663
• Update Time: 2025-06-30

2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine
• 2228478-03-1
• EN300-1913607

• Inchi： 1S/C9H11BrFNO/c1-13-8-4-2-3-6(10)9(8)7(11)5-12/h2-4,7H,5,12H2,1H3
• InChI Key： XCMHCXJRYRPMKP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(CN)F)OC

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine

Introduction to 2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine (CAS No. 2228478-03-1)

2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine (CAS No. 2228478-03-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted phenyl ring, a methoxy group, and a fluoro-substituted ethylamine moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of 2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine can be represented as C₁₀H₁₁BrFNO. The presence of the bromine atom on the phenyl ring and the fluoro substituent on the ethylamine group provides this compound with distinct electronic and steric properties. These properties are crucial for its interaction with biological targets and its potential pharmacological effects.

In recent years, there has been a growing interest in the development of novel compounds with improved pharmacological profiles. 2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising activity in various biological assays, making it a valuable candidate for further optimization and development.

One of the key areas of research involving 2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine is its potential as an inhibitor of specific enzymes or receptors. For instance, studies have demonstrated that this compound can effectively inhibit certain enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders. Additionally, its ability to modulate receptor activity has been explored in the context of neurological disorders and pain management.

The synthesis of 2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 2-bromo-6-methoxybenzaldehyde with fluoroacetonitrile followed by reduction to the amine. The choice of reagents and solvents is critical to achieving the desired product with minimal side reactions.

In terms of its physical and chemical properties, 2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine is a solid at room temperature with a melting point ranging from 75°C to 78°C. It is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties are important considerations for its use in various experimental settings.

The safety profile of 2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further preclinical and clinical testing. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

Clinical trials involving 2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine are currently underway to evaluate its efficacy and safety in treating various conditions. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-(2-bromo-6-methoxyphenyl)-2-fluoroethan-1-amine (CAS No. 2228478-03-1) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activity make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge, contributing to the advancement of medical science.